Cas no 2137492-19-2 (1-(2-aminoethyl)-2-methoxycyclobutan-1-ol)

• Product Name: 1-(2-aminoethyl)-2-methoxycyclobutan-1-ol
• CAS No: 2137492-19-2
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD31427838
• CID: 5277545
• PubChem ID: 165787425
• Update Time: 2025-06-08

1-(2-aminoethyl)-2-methoxycyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 1-(2-aminoethyl)-2-methoxy-
• 1-(2-aminoethyl)-2-methoxycyclobutan-1-ol

• MDL： MFCD31427838
• Inchi： 1S/C7H15NO2/c1-10-6-2-3-7(6,9)4-5-8/h6,9H,2-5,8H2,1H3
• InChI Key： ALKCOQPWCCZCNZ-UHFFFAOYSA-N
• SMILES： C1(CCN)(O)CCC1OC

Additional information on 1-(2-aminoethyl)-2-methoxycyclobutan-1-ol

Chemical Profile of 1-(2-aminoethyl)-2-methoxycyclobutan-1-ol (CAS No. 2137492-19-2)

1-(2-aminoethyl)-2-methoxycyclobutan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2137492-19-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This bicyclic alcohol features a cyclobutane core substituted with a methoxy group at the 2-position and an N-(2-aminoethyl) side chain at the 1-position. The unique structural motif presents a promising scaffold for the development of novel bioactive molecules, particularly in the realm of drug discovery and medicinal chemistry.

The structural framework of 1-(2-aminoethyl)-2-methoxycyclobutan-1-ol combines the rigidity of the cyclobutane ring with the flexibility provided by the aminoethyl chain. This combination is particularly advantageous for modulating molecular interactions with biological targets. The presence of both an amino group and a hydroxyl group offers multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties. Such structural features are often exploited in the design of small-molecule inhibitors, ligands, and probes for biochemical studies.

In recent years, there has been growing interest in cyclobutane derivatives due to their potential as pharmacophores. The cyclobutane ring, being a saturated heterocycle, can impose conformational constraints that enhance binding affinity and selectivity towards biological targets. Additionally, the methoxy group at the 2-position can serve as a point for further functionalization, such as etherification or sulfonylation, to introduce specific physicochemical properties like solubility or metabolic stability.

The N-(2-aminoethyl) side chain introduces both basicity and a polyhydroxylic environment, which can be critical for interactions with acidic or polar residues in biological macromolecules. This moiety is reminiscent of chiral amines commonly found in biologically active compounds, suggesting that derivatives of 1-(2-aminoethyl)-2-methoxycyclobutan-1-ol may exhibit interesting stereochemical effects. Furthermore, the amino group can participate in hydrogen bonding interactions, enhancing molecular recognition processes.

Recent advances in computational chemistry have facilitated the virtual screening and design of molecules based on structural motifs like that of 1-(2-aminoethyl)-2-methoxycyclobutan-1-ol. Molecular docking studies have shown that such compounds can interact effectively with various protein targets, including enzymes and receptors involved in therapeutic pathways. For instance, preliminary simulations suggest that derivatives of this compound may bind to enzymes implicated in metabolic disorders or inflammatory responses, warranting further experimental investigation.

The synthesis of 1-(2-aminoethyl)-2-methoxycyclobutan-1-ol involves multi-step organic transformations that highlight its synthetic accessibility. Key synthetic strategies include cycloaddition reactions to form the cyclobutane ring, followed by nucleophilic substitution to introduce the methoxy and aminoethyl groups. Advances in catalytic methods have enabled more efficient and sustainable routes to this scaffold, reducing reliance on hazardous reagents and improving atom economy.

In the context of drug discovery, 1-(2-aminoethyl)-2-methoxycyclobutan-1-ol serves as a versatile building block for library synthesis. By systematically varying substituents on the cyclobutane ring or the aminoethyl chain, researchers can generate diverse chemical scaffolds for high-throughput screening (HTS). Such libraries are instrumental in identifying lead compounds with desired pharmacological profiles before proceeding to more resource-intensive optimization phases.

The hydroxyl group at the 1-position provides an opportunity for further derivatization into esters or ethers, which can modulate lipophilicity and metabolic stability. Additionally, protecting group strategies can be employed to prevent unwanted side reactions during synthetic manipulations. The compatibility of this compound with modern solid-phase synthesis techniques also enhances its utility in automated parallel synthesis pipelines.

Biological activity assays have begun to explore the potential therapeutic applications of 1-(2-aminoethyl)-2-methoxycyclobutan-1-ol derivatives. Early studies indicate promising interactions with targets relevant to neurological disorders, where precise molecular recognition is crucial for efficacy. Furthermore, its structural features may make it suitable for developing antiviral or antibacterial agents against emerging pathogens.

The compound's solubility profile presents both challenges and opportunities for formulation development. While polar functional groups enhance water solubility, they may also influence pharmacokinetic properties such as bioavailability and tissue distribution. Optimization strategies focus on balancing these factors to achieve desired therapeutic outcomes without compromising safety or efficacy.

Future research directions include exploring enantioselective synthesis methods to access chiral derivatives of 1-(2-aminoethyl)-2-methoxycyclobutan-1-ol, which could provide enhanced selectivity in biological interactions. Additionally, investigating its potential as a prodrug—a precursor that releases active metabolites—may open new avenues for therapeutic intervention.

The integration of machine learning models into drug discovery workflows has accelerated the identification of promising candidates derived from scaffolds like 1-(2-aminoethyl)-2-methoxycyclobutan-1-ol. Predictive algorithms can prioritize synthetic routes based on predicted yields and purity outcomes, streamlining experimental design processes.

In conclusion,1-(2-aminoethyl)-2-methoxycyclobutan-1-ol (CAS No. 2137492-19-2) represents a structurally intriguing compound with broad applicability in pharmaceutical research. Its unique combination of functional groups offers multiple avenues for medicinal chemistry innovation while maintaining synthetic feasibility through modern organic methodologies.